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Executive Summary

N-Desmethyl Azithromycin B (CAS: 857078-26-3) is a specific related substance found in the
synthesis and degradation profiles of Azithromycin.[1][2] It represents a "second-order" impurity
—a metabolite or degradation product of Azithromycin B (3-deoxyazithromycin).[1] In the
context of high-purity pharmaceutical development (ICH Q3A/B), characterizing this molecule is
critical because it combines two structural deviations from the parent drug: the absence of the
C3-hydroxyl group on the macrocyclic ring and the loss of a methyl group on the 3'-amino
moiety of the desosamine sugar.[1][2]

This guide provides a technical deep-dive into the structural identity, formation pathways,
synthetic isolation, and analytical profiling of N-Desmethyl Azithromycin B.[1][2]

Chemical Identity & Structural Characterization[4][5]
[6][7]

To understand N-Desmethyl Azithromycin B, one must first distinguish it from the parent
molecule (Azithromycin A) and its direct precursor (Azithromycin B).[1][2][3]
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| | Identifiers[2][4][7][8]

Property Detail

Common Name N-Desmethyl Azithromycin B

3'-N-Demethyl-3-deoxyazithromycin;

Synonyms Azithromycin Impurity 45; Azithromycin 3-Deoxy
N-Desmethyl

CAS Number 857078-26-3

Molecular Formula C37H70N2011

Molecular Weight 718.96 g/mol

Parent Impurity Azithromycin EP Impurity B (CAS: 307974-61-4)

Structural Logic

The molecule deviates from Azithromycin (Azithromycin A) in two specific loci:[1][2][3]

e Macrocycle Maodification (The "B" Series): It lacks the hydroxyl group at position 3 (azalide
numbering) of the lactone ring.[3] This corresponds to the 12-deoxy feature of Erythromycin
B, the biosynthetic precursor.[1][2]

» Sugar Modification (The "N-Desmethyl" Series): It lacks one methyl group on the 3'-nitrogen
of the desosamine sugar.[1]

IUPAC Name: (2R,3R,4S,5R,8R,10R,11R,12S,13S,14R)-13-[(2,6-Dideoxy-3-C-methyl-3-O-
methyl-a-L-ribo-hexopyranosyl)oxy]-2-ethyl-4,10-dihydroxy-3,5,8,10,12,14-hexamethyl-11-
[[3,4,6-trideoxy-3-(methylamino)-[3-D-xylo-hexopyranosyl]oxy]-1-oxa-6-azacyclopentadecan-15-
one.[1][2][4][5][6][]

(Note the "4,10-dihydroxy" designation, confirming the absence of the 3-OH present in the
parent "3,4,10-trihydroxy" structure, and "methylamino” indicating the desmethyl state.)

Formation Pathways & Synthesis
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The presence of N-Desmethyl Azithromycin B in a drug substance batch usually points to a
convergence of upstream raw material impurities (Erythromycin B) and downstream
degradation or metabolic processes (Demethylation).[1][3]

Formation Hierarchy (DOT Diagram)

Beckmann Rearrangement Oxidative Demethylation
Erythromycin A + Methylation Azithromycin A (CYP3A4 / Photolysis) N-Desmethyl
(Parent Precursor) (API) Azithromycin A

Dehydroxylption

Parallel Synthesis i ) Oxidative Demethylation
Erythromycin B (Impurity Carryover) > | Azithromycin B (Degradation) N-Desmethyl
(12-Deoxy Impurity) (3-Deoxy Impurity) Azithromycin B

Click to download full resolution via product page

Figure 1: The convergent formation pathway of N-Desmethyl Azithromycin B from
Erythromycin B precursors and subsequent demethylation.[1][2][3]

Synthetic Isolation Protocol

For analytical standard generation, total synthesis is inefficient.[3] The preferred method
involves the semi-synthetic modification of Azithromycin B.[3]

Prerequisite: Isolate or purchase Azithromycin EP Impurity B (CAS 307974-61-4).[1]

Protocol: Photolytic N-Demethylation This method mimics the natural degradation pathway
using iodine and light, which is selective for the N-methyl group.[1]

e Reagents: Azithromycin B (1.0 eq), lodine (

, 1.1 eq), Sodium Acetate (NaOAc, 3.0 eq), Methanol/Water (8:2).[2][3]

» Reaction:
o Dissolve Azithromycin B in MeOH/H20.

o Add NaOAc (buffer) and lodine.[3]
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o Irradiate with a 500W tungsten-halogen lamp (or sunlight simulator) at 0-5°C to prevent
side reactions.[1][2]

o Monitor by TLC or HPLC until the monomethyl species is dominant.[3]

e Quenching: Add agueous Sodium Thiosulfate (

) to neutralize excess iodine.

o Extraction: Adjust pH to 9.0-10.0 with NaOH. Extract with Dichloromethane (DCM).[3]
 Purification:
o The crude will contain unreacted Azithromycin B and potentially bis-desmethyl byproducts.

o Flash Chromatography: Silica gel column.[3] Eluent: Chloroform/Methanol/Ammonia
(90:10:12).[3]

o Crystallization: Recrystallize from Ethanol/Water.[3]

Analytical Profiling

Accurate detection requires separating N-Desmethyl Azithromycin B from its close structural
analogs (Azithromycin B and N-Desmethyl Azithromycin A).[1]

HPLC Method Parameters (Reverse Phase)
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Parameter Specification

C18 High pH Stable (e.g., XBridge C18 or
Gemini C18), 250 x 4.6 mm, 5 um

Column

0.05 M Phosphate Buffer (pH 8.[1][2][3]0) or
Ammonium Hydrogen Carbonate (pH 10)

Mobile Phase A

Mobile Phase B Acetonitrile / Methanol (70:[1][2][3]30)
Gradient T=0: 50% B; T=30: 80% B; T=40: 50% B
Flow Rate 1.0 mL/min

Detection UV at 210 nm (Low sensitivity due to lack of

chromophore) or CAD/ELSD (Recommended)

Col T 60°C (High temperature improves peak shape
olumn Tem
P for macrolides)

Mass Spectrometry (LC-MS/MS)

For definitive identification in complex matrices (plasma, urine, or crude API).[1][2][3]
« lonization: ESI Positive Mode (

).

e Parent lon: m/z 719.5 (approx).[3]
o Key Fragments:

o Desosamine loss: The cleavage of the sugar will show a mass shift corresponding to the
N-desmethyl desosamine (approx 144 Da vs 158 Da for parent).[1][3]

o Aglycone: The aglycone core of the "B" series will be 16 Da lighter than the standard
Azithromycin aglycone due to the missing oxygen.

Biological & Toxicological Relevance[4][8][12][13]
Structure-Activity Relationship (SAR)[2][3][7]
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Ribosomal Binding: Like the parent, N-Desmethyl Azithromycin B binds to the 50S

ribosomal subunit.[1][2][4] HowevVer, the 3'-N-dimethyl group is a key contact point for high-
affinity binding.[1][2] The loss of one methyl group (N-desmethyl) generally results in a 2-4x
reduction in antibacterial potency against susceptible strains (S. aureus, S. pneumoniae).[1]

[3]

3-Deoxy Modification: The absence of the 3-OH (on the lactone ring) has a minor effect on
antibacterial activity but increases lipophilicity (LogP increases), potentially altering tissue
distribution.[1][2][3]

Regulatory Context[7][10][14]

ICH Q3A/B Status: As a degradation product/impurity, it must be reported if >0.10% (or
>0.05% depending on dose).[3]

Genotoxicity: There are no alerts suggesting N-Desmethyl Azithromycin B is genotoxic.[1]
It is a structural analogue of the approved metabolite N-Desmethyl Azithromycin (Impurity 1).

[1][3]

Metabolite Profile: In vivo, Azithromycin B (if present in the drug) would likely be metabolized
to N-Desmethyl Azithromycin B by hepatic CYP3A4.[1][3]
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e PubChem. Compound Summary: Azithromycin EP Impurity B.[11][12] [1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. Azithromycin B | C38H72N2011 | CID 71587690 - PubChem [pubchem.ncbi.nim.nih.gov]
. N-Desmethyl Azithromycin B | CymitQuimica [cymitquimica.com]

. veeprho.com [veeprho.com]

. veeprho.com [veeprho.com]

. Azithromycin - Wikipedia [en.wikipedia.org]

. equilifelaboratories.in [equilifelaboratories.in]

. bocsci.com [bocsci.com]

. pharmaffiliates.com [pharmaffiliates.com]

°
(] (0] ~ (@] )] EEN w N =

. N-Desmethyl Azithromycin B | 857078-26-3 | Splendid Lab | CRO Splendid Lab Pvt. Ltd.
[splendidlab.com]

¢ 10. omsynth.com [omsynth.com]
¢ 11. AZITHROMYCIN IMPURITY B | 307974-61-4 [chemicalbook.com]
e 12. Azithromycin EP Impurity B | CAS No: 307974-61-4 [aquigenbio.com]

¢ To cite this document: BenchChem. [Technical Guide: N-Desmethyl Azithromycin B
(Characterization, Synthesis, and Profiling)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13851173/docs#technical-guide-n-desmethyl-
azithromycin-b-characterization-synthesis-and-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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